Cas no 7776-28-5 (Calcium Phytate)

• Product Name: Calcium Phytate
• CAS No: 7776-28-5
• MF: C₆H₆Ca₆O₂₄P₆
• MW: 888.408003330231
• CID: 567480
• Update Time: 2025-06-13

Calcium Phytate Chemical and Physical Properties

Names and Identifiers

• myo-Inositol,1,2,3,4,5,6-hexakis(dihydrogen phosphate), calcium salt (1:6)
• PHYTIC ACID CALCIUM
• Phytine
• 2-[2,3,4,5,6-pentakis[(2-oxo-1,3-dioxa-2λ5-phospha-4λ2-calcacyclobut-2-yl)oxy]cyclohexoxy]-1,3-dioxa-2λ5-phospha-4λ2-calcacyclobutane 2-oxide
• calcium fytate
• CALCIUM PHYTATE
• EINECS 231-897-9
• hexacalcium myo-inositol hexakis(phosphate)
• Hexacalcium phytate
• Inositol hexaphosphate calcium salt
• UNII-L1WK0T5S7Z
• Phytic acid calcium salt
• Calcium Phytate

• Inchi： 1S/C6H18O24P6.6Ca/c7-31(8,9)25-1-2(26-32(10,11)12)4(28-34(16,17)18)6(30-36(22,23)24)5(29-35(19,20)21)3(1)27-33(13,14)15;;;;;;/h1-6H,(H2,7,8,9)(H2,10,11,12)(H2,13,14,15)(H2,16,17,18)(H2,19,20,21)(H2,22,23,24);;;;;;/q;6*+2/p-12
• InChI Key： WPEXVRDUEAJUGY-UHFFFAOYSA-B
• SMILES： [Ca+2].[Ca+2].[Ca+2].[Ca+2].[Ca+2].[Ca+2].P(=O)([O-])([O-])OC1C(C(C(C(C1OP(=O)([O-])[O-])OP(=O)([O-])[O-])OP(=O)([O-])[O-])OP(=O)([O-])[O-])OP(=O)([O-])[O-]

Computed Properties

• Exact Mass: 887.54300
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 24
• Heavy Atom Count: 42
• Rotatable Bond Count: 12
• Complexity: 749
• Covalently-Bonded Unit Count: 7
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Not determined
• Melting Point: 360°C (dec.)
• Boiling Point: 1190.7°C at 760 mmHg
• PSA: 493.38000
• LogP: 2.12580

Calcium Phytate Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyclic alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Cyclic alcohols and derivatives

Additional information on Calcium Phytate

Calcium Phytate (CAS No. 7776-28-5): A Comprehensive Guide to Its Properties, Applications, and Health Benefits

Calcium Phytate, with the CAS No. 7776-28-5, is a naturally occurring compound derived from phytic acid and calcium. This unique compound has garnered significant attention in recent years due to its multifaceted applications in food, nutrition, and industrial sectors. As consumers increasingly seek plant-based ingredients and natural additives, Calcium Phytate has emerged as a promising candidate for addressing modern health and sustainability challenges.

The chemical structure of Calcium Phytate consists of phytic acid (inositol hexaphosphate) bound to calcium ions, forming a stable complex. This structure is responsible for its chelating properties, which enable it to bind minerals like iron and zinc. This characteristic has sparked interest in its potential role in mineral absorption regulation, a topic frequently searched by health-conscious individuals and researchers alike.

One of the most discussed applications of Calcium Phytate is in the food industry. As a natural preservative, it helps extend the shelf life of products by inhibiting oxidation and microbial growth. This aligns with the growing demand for clean-label ingredients and preservative-free foods. Additionally, its ability to reduce heavy metal toxicity in food products has made it a subject of interest in food safety discussions.

In the realm of human nutrition, Calcium Phytate is often studied for its dual role as both an anti-nutrient and a health-promoting compound. While it can reduce the bioavailability of certain minerals, recent research highlights its potential benefits, such as antioxidant effects and cancer-preventive properties. These findings have led to increased searches for terms like "phytate health benefits" and "calcium phytate vs. phytic acid."

The industrial applications of Calcium Phytate are equally noteworthy. Its chelating ability makes it useful in water treatment processes to remove heavy metals, addressing environmental concerns. Moreover, its role in cosmetics as a stabilizer and skin-conditioning agent has gained traction, particularly in the natural skincare market.

From a sustainability perspective, Calcium Phytate is derived from plant-based sources, such as grains and legumes, making it an attractive option for eco-friendly products. This aligns with the global shift toward sustainable sourcing and green chemistry, topics frequently explored by environmentally conscious consumers.

In conclusion, Calcium Phytate (CAS No. 7776-28-5) is a versatile compound with broad applications across industries. Its unique properties, combined with the rising demand for natural and sustainable solutions, position it as a key player in future innovations. Whether you're a researcher, manufacturer, or health enthusiast, understanding this compound's potential can unlock new opportunities in your field.